Cas no 1306540-55-5 (ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate)

• Product Name: ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate
• CAS No: 1306540-55-5
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5637569
• PubChem ID: 61864140
• Update Time: 2025-05-21

ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS011137684
• EN300-28229939
• ethyl 3-amino-4-{[2-(dimethylcarbamoyl)ethyl]amino}benzoate
• 1306540-55-5
• ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate

• Inchi： 1S/C14H21N3O3/c1-4-20-14(19)10-5-6-12(11(15)9-10)16-8-7-13(18)17(2)3/h5-6,9,16H,4,7-8,15H2,1-3H3
• InChI Key： CDCZNZOPFDCLCD-UHFFFAOYSA-N
• SMILES： O=C(CCNC1C=CC(C(=O)OCC)=CC=1N)N(C)C

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7Ų

Additional information on ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate

Comprehensive Overview of Ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate (CAS No. 1306540-55-5)

Ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate (CAS No. 1306540-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring both amino and carbamoyl functional groups, is often explored for its role in drug intermediate synthesis and bioactive molecule design. Researchers and industry professionals frequently search for terms like "ethyl 3-amino-4-benzoate derivatives", "CAS 1306540-55-5 applications", and "dimethylcarbamoyl ethylamino synthesis", reflecting its relevance in modern chemistry.

The compound's molecular structure combines a benzoate core with a dimethylcarbamoyl ethylamino side chain, making it a versatile building block for medicinal chemistry projects. Its amino group enhances solubility and reactivity, while the ester moiety allows for further functionalization. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and computationally optimized synthetic routes. Searches for "bioactive ester compounds" and "pharmaceutical intermediates 2024" often highlight this compound's significance.

From a synthetic perspective, CAS 1306540-55-5 is typically prepared via multi-step organic reactions, including amidation and esterification processes. Its purity and stability are critical for downstream applications, prompting discussions around "HPLC analysis of amino benzoates" and "storage conditions for carbamoyl derivatives". The compound's compatibility with peptide coupling reagents and catalysts further expands its utility in peptidomimetics and small-molecule drug development.

In the context of drug discovery, this compound is frequently cited in patents related to kinase inhibitors and GPCR-targeted therapies. Its structural motifs resemble those found in FDA-approved drugs, driving queries like "ethyl 3-amino-4-benzoate in oncology" and "CAS 1306540-55-5 mechanism of action". Additionally, its potential role in neurodegenerative disease research has been explored, linking it to searches for "blood-brain barrier permeable compounds".

Beyond pharmaceuticals, ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate finds niche applications in material science, particularly in the design of functional polymers and coatings. Its hydrogen-bonding capacity and thermal stability make it a candidate for advanced materials, aligning with trends in "smart material additives" and "biodegradable polymer research". Environmental considerations also drive interest in its eco-friendly synthesis methods, as seen in searches for "green chemistry benzoate derivatives".

Analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, with data often shared in platforms like PubChem and Reaxys. Researchers emphasize the importance of "spectral data for CAS 1306540-55-5" and "regulatory compliance for benzoate esters", underscoring its integration into global chemical databases.

In summary, ethyl 3-amino-4-{2-(dimethylcarbamoyl)ethylamino}benzoate (CAS No. 1306540-55-5) represents a multifaceted compound bridging pharmaceutical innovation and material science. Its adaptability to computational modeling and alignment with sustainability goals ensure its continued relevance in scientific discourse. As interest grows in "precision medicine intermediates" and "high-value chemical building blocks", this compound remains a focal point for interdisciplinary research.